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Compound of Interest

Compound Name: Lathodoratin

Cat. No.: B1674539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and detailed protocols for the

synthesis and derivatization of Lathodoratin (3-ethyl-5,7-dihydroxy-4H-chromen-4-one), a

naturally occurring chromone with potential applications in medicinal chemistry and drug

discovery.

Introduction
Lathodoratin is a biogenic chromone found in plants such as the sweet pea (Lathyrus

odoratus) and Hypericum sikokumontanum. Its core structure, a 5,7-dihydroxychromone, is a

common motif in a variety of bioactive natural products. The presence of hydroxyl groups and

the ethyl substituent at the 3-position offer opportunities for structural modification to explore its

structure-activity relationship (SAR) and develop novel therapeutic agents. This document

outlines a plausible synthetic route to Lathodoratin and provides protocols for the

derivatization of its hydroxyl groups.

Synthesis of Lathodoratin
The total synthesis of Lathodoratin can be achieved through a multi-step process. A key

strategic approach involves the Baker-Venkataraman rearrangement to construct the chromone

core, followed by the introduction of the ethyl group.
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A plausible synthetic pathway for Lathodoratin is outlined below. This pathway commences

with the commercially available 2,4,6-trihydroxyacetophenone.

Synthesis of Lathodoratin

2,4,6-Trihydroxyacetophenone 2-Hydroxy-4,6-bis(methoxymethoxy)acetophenone
  MOMCl, K2CO3, Acetone  

2-(Propionyloxy)-4,6-bis(methoxymethoxy)acetophenone
  Propionic anhydride, Pyridine  

1-(2-Hydroxy-4,6-bis(methoxymethoxy)phenyl)pentane-1,3-dione

  Baker-Venkataraman
  Rearrangement (KOH, Pyridine)  

3-Ethyl-5,7-bis(methoxymethoxy)-4H-chromen-4-one
  H2SO4 (conc.), Acetic Acid   Lathodoratin

(3-Ethyl-5,7-dihydroxy-4H-chromen-4-one)
  HCl, Methanol  

Derivatization of Lathodoratin

Lathodoratin
(R1=H, R2=H)

Alkylation
(e.g., R-X, K2CO3)

Acylation
(e.g., R-COCl, Pyridine)

5,7-Dialkoxy-3-ethyl-4H-chromen-4-one
(R1=Alkyl, R2=Alkyl)

5,7-Diacyloxy-3-ethyl-4H-chromen-4-one
(R1=Acyl, R2=Acyl)
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Hypothetical Biological Interactions

Lathodoratin Derivatives

Kinase Signaling
(e.g., PI3K/Akt, MAPK)

Transcription Factor
Modulation (e.g., NF-κB)

Reactive Oxygen Species
(ROS)

  Scavenging  

Cellular Response
(e.g., Apoptosis, Inflammation)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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